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Compound of Interest

Compound Name: (S)-2-methoxypropanoic acid

Cat. No.: B016507 Get Quote

Introduction: The Role of (S)-2-Methoxypropanoic
Acid in Stereocontrolled Synthesis
(S)-2-methoxypropanoic acid is a small, bifunctional chiral molecule featuring a carboxylic

acid and a methoxy group on a stereogenic center.[1][2] This seemingly simple structure belies

its versatility and utility in the field of asymmetric synthesis. Its inherent chirality makes it a

valuable tool for chemists seeking to control the three-dimensional arrangement of atoms in a

target molecule—a critical consideration in the synthesis of pharmaceuticals and

agrochemicals where stereoisomers can exhibit vastly different biological activities.[2][3]

This guide provides an in-depth exploration of (S)-2-methoxypropanoic acid, covering its

synthesis and its primary applications as both a chiral building block and a chiral derivatizing

agent for the determination of enantiomeric purity. The protocols herein are designed to be

robust and informative, explaining the causality behind experimental choices to ensure both

technical accuracy and practical success.
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Property Value

IUPAC Name (2S)-2-methoxypropanoic acid[4]

Synonyms (S)-(-)-2-Methoxypropionic acid[4]

CAS Number 23953-00-6[2]

Molecular Formula C₄H₈O₃[2][5]

Molecular Weight 104.10 g/mol [5]

Appearance Colorless to pale yellow liquid or solid[2]

Solubility Soluble in water and various organic solvents[2]

Part 1: Synthesis of (S)-2-Methoxypropanoic Acid
The most common laboratory synthesis of 2-methoxypropanoic acid involves a nucleophilic

substitution reaction on a 2-halopropionic acid precursor. The following protocol describes the

synthesis from 2-bromopropionic acid using sodium methoxide.

Protocol 1: Laboratory-Scale Synthesis
This protocol is adapted from established literature procedures.[6][7]

Objective: To synthesize 2-methoxypropanoic acid via Williamson ether synthesis.

Materials:

2-Bromopropionic acid

Sodium methoxide (25% solution in methanol)

Methanol (MeOH)

1N Hydrochloric acid (HCl)

Ethyl acetate (EtOAc)

Anhydrous sodium sulfate (Na₂SO₄)
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Round-bottom flask, condenser, magnetic stirrer, separatory funnel, rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a

nitrogen atmosphere, dissolve 2-bromopropionic acid (19.6 mmol) in methanol (5 mL).

Reagent Addition: Slowly add a 25% solution of sodium methoxide in methanol (16 mL)

dropwise to the stirring solution.

Reaction: Heat the reaction mixture to 50°C and allow it to stir overnight under a continuous

nitrogen purge.

Concentration: After the reaction is complete (monitored by TLC), cool the mixture to room

temperature and concentrate it under reduced pressure using a rotary evaporator to remove

the methanol.

Acidification: To the resulting residue, add 1N aqueous HCl until the pH of the solution is

approximately 1.

Extraction: Transfer the acidified solution to a separatory funnel and extract the product with

ethyl acetate three times (1 x 70 mL, 2 x 25 mL).

Drying and Final Concentration: Combine the organic layers, dry over anhydrous sodium

sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the final product.

Expected Outcome: The protocol should afford 2-methoxypropanoic acid as a colorless oil with

a yield approaching 99%.[6][7] The product is often of sufficient purity for direct use in

subsequent reactions.

Characterization (¹H NMR, CD₃OD):

δ 3.67 (q, 1H)

δ 3.33 (s, 3H)

δ 1.33 (d, 3H)[6][7]
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Part 2: Applications in Asymmetric Synthesis
Application I: As a Chiral Building Block
The primary application of enantiomerically pure (S)-2-methoxypropanoic acid is as a chiral

building block. In this role, the molecule's stereocenter is directly incorporated into the carbon

skeleton of a more complex target molecule. This strategy is highly efficient as it transfers the

chirality of a relatively simple starting material to a sophisticated final product, such as the

pharmaceutical agent Ambrisentan.[8]
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Chiral Pool Synthesis

(S)-2-Methoxypropanoic Acid
(Chiral Precursor)

Activation of
Carboxylic Acid

 e.g., SOCl₂ 

C-C or C-N Bond
Formation

 with Nucleophile 

Enantiopure Target Molecule
(e.g., Pharmaceutical)
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Principle of Chiral Derivatization

Racemic Alcohol
(R-OH + S-OH)

(NMR Indistinguishable)

Esterification

Enantiopure CDA
(S)-2-Methoxypropanoic Acid

Diastereomeric Esters
(R,S-Ester + S,S-Ester)
(NMR Distinguishable)

¹H NMR Analysis
(Signal Integration)

Calculate ee%
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Protocol Workflow: ee Determination

1. Dissolve Alcohol, Acid,
& DMAP in anhydrous DCM

2. Cool to 0°C

3. Add DCC solution dropwise

4. Stir at RT for 4-6h

5. Filter to remove DCU precipitate

6. Concentrate filtrate

7. Acquire ¹H NMR in CDCl₃

8. Integrate diastereotopic signals
and calculate ee%

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

